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Introduction

Strontium diricinoleate is a metallic soap derived from ricinoleic acid, a naturally occurring

C18 hydroxy-unsaturated fatty acid.[1][2] In the field of lubrication, metallic soaps are widely

used as thickeners in greases and as additives in lubricating oils to enhance performance.[3][4]

Strontium diricinoleate, in particular, offers a unique combination of properties that make it a

valuable component in lubricant formulations for various applications. These application notes

provide an overview of its functions, performance characteristics, and protocols for its

evaluation.

Primary Functions

When incorporated into a lubricant base oil, strontium diricinoleate can perform several

functions:

Thickener (Gelling Agent): In grease formulations, strontium soaps, including the

diricinoleate, contribute to the formation of a stable, semi-solid structure.[5][6] This soap

matrix holds the base oil in place, ensuring consistent lubrication of components where a

fluid oil would drain away.

Anti-Wear and Friction Modifier: Strontium diricinoleate can form a protective boundary film

on metal surfaces under conditions of high load and temperature. This film minimizes direct

metal-to-metal contact, thereby reducing friction and wear. The mechanism is believed to

involve a redox reaction with the iron surface, forming an insoluble iron carboxylate layer.[7]
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Corrosion Inhibitor: The polar nature of the carboxylate group allows strontium
diricinoleate to adsorb onto metal surfaces, creating a barrier that protects against moisture

and corrosive agents.[8][9]

Extreme Pressure (EP) Additive: While not as potent as traditional sulfur-phosphorus EP

additives, strontium diricinoleate can enhance the load-carrying capacity of a lubricant,

providing protection against scuffing and seizure under heavy loads.[10][11]

Physical and Chemical Properties

A summary of the typical properties of strontium diricinoleate is presented in the table below.

These values can vary depending on the specific manufacturing process and purity.

Property Typical Value Significance in Lubrication

Appearance
Off-white to yellowish powder

or waxy solid

Affects the final appearance of

the lubricant.

Melting Point > 150 °C

High melting point contributes

to the thermal stability and

high dropping point of greases.

[4]

Solubility
Insoluble in water, soluble in

hot mineral

Determines its suitability for

use in oil-based lubricants and

its resistance to water

washout.

Molecular Weight Approximately 682.5 g/mol

Influences its viscosity

contribution and film-forming

characteristics.

Thermal Stability
Decomposes at high

temperatures

Defines the upper operating

temperature limit of the

lubricant.[12][13]

Strontium Content Varies by manufacturer

The metal cation is crucial for

the soap's structure and

reactivity with metal surfaces.
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Performance Data

The performance of a lubricant is significantly enhanced by the addition of strontium
diricinoleate. The following table summarizes typical performance improvements observed in

standard tribological tests when strontium diricinoleate is added to a base oil.

Performance
Metric

Test Method
Base Oil
(Typical)

Base Oil +
Strontium
Diricinoleate
(Typical)

Improvement

Coefficient of

Friction
ASTM D5707[14] 0.12 0.09

A lower

coefficient of

friction indicates

improved

lubricity and

energy efficiency.

[15]

Wear Scar

Diameter (mm)

ASTM D4172[16]

[17]
0.65 0.45

A smaller wear

scar signifies

better anti-wear

protection.[10]

Weld Load (kgf) ASTM D2783 160 200

A higher weld

load indicates a

greater load-

carrying capacity

and extreme

pressure

performance.[11]

[18][19]

Corrosion

Resistance
ASTM D665[20] Fail (Rust) Pass (No Rust)

Demonstrates

the additive's

ability to protect

metal surfaces

from corrosion.

[8][21]
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Protocols for Evaluation of Strontium Diricinoleate
in Lubricants
1. Protocol for Synthesis of Strontium Diricinoleate

This protocol describes a general laboratory-scale synthesis of strontium diricinoleate via a

precipitation reaction.

Materials:

Ricinoleic Acid (technical grade)

Strontium Hydroxide Octahydrate (Sr(OH)₂·8H₂O)

Ethanol

Distilled Water

Mineral Oil (as a reaction medium, optional)

Procedure:

Dissolution of Ricinoleic Acid: In a reaction vessel, dissolve a specific molar quantity of

ricinoleic acid in ethanol with gentle heating and stirring.

Preparation of Strontium Hydroxide Solution: In a separate beaker, dissolve a stoichiometric

amount of strontium hydroxide octahydrate in distilled water. The molar ratio of ricinoleic acid

to strontium hydroxide should be 2:1.

Precipitation: Slowly add the strontium hydroxide solution to the ricinoleic acid solution with

vigorous stirring. A white precipitate of strontium diricinoleate will form immediately.

Digestion: Continue stirring the mixture at a slightly elevated temperature (e.g., 60°C) for 1-2

hours to ensure the reaction goes to completion and to improve the filterability of the

precipitate.
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Filtration and Washing: Filter the precipitate using a Buchner funnel. Wash the filter cake

several times with distilled water to remove any unreacted starting materials and byproducts,

followed by a final wash with ethanol to aid in drying.

Drying: Dry the strontium diricinoleate powder in a vacuum oven at a temperature below

its decomposition point (e.g., 80-100°C) until a constant weight is achieved.

2. Protocol for Evaluating Anti-Wear Properties

This protocol is based on the ASTM D4172 standard for evaluating the wear preventive

characteristics of a lubricating fluid using the Four-Ball Wear Test method.[16][17]

Apparatus:

Four-Ball Wear Test Machine

Steel balls (AISI E-52100 steel, 12.7 mm diameter)[16]

Microscope for measuring wear scars

Procedure:

Sample Preparation: Prepare a lubricant blend by dispersing a known concentration (e.g., 1-

5% by weight) of strontium diricinoleate in a base oil. Ensure homogeneity by mechanical

stirring or ultrasonication.

Apparatus Setup: Thoroughly clean the test cup and four new steel balls with a suitable

solvent. Clamp three balls into the test cup and place the fourth ball in the chuck of the

motor-driven spindle.

Test Initiation: Add the lubricant sample to the test cup, ensuring the three stationary balls

are fully submerged.

Test Conditions: Conduct the test under the following standard conditions:

Load: 40 kgf (392 N)

Speed: 1200 rpm
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Temperature: 75°C

Duration: 60 minutes[16]

Post-Test Analysis: After the test, remove the three stationary balls and clean them. Measure

the diameter of the wear scars on each of the three balls in two directions (parallel and

perpendicular to the direction of sliding) using the microscope.

Reporting: Calculate the average wear scar diameter for the lubricant sample. Compare this

value to the average wear scar diameter obtained for the neat base oil to determine the

effectiveness of the strontium diricinoleate as an anti-wear additive.

3. Protocol for Assessing Corrosion Inhibition

This protocol is a simplified version based on the principles of ASTM D665 for determining the

rust-preventing characteristics of inhibited mineral oils in the presence of water.[20]

Materials:

Lubricant samples (base oil and base oil with strontium diricinoleate)

Polished steel test specimen

Beaker

Stirring apparatus

Distilled water

Oven

Procedure:

Sample Preparation: Prepare a lubricant blend with a specific concentration of strontium
diricinoleate.

Test Setup: Place 300 mL of the lubricant sample into a beaker. Suspend a polished steel

specimen so that it is fully immersed in the lubricant.
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Water Addition: Add 30 mL of distilled water to the beaker.

Test Conditions: Stir the mixture at a constant speed and maintain the temperature at 60°C

for 24 hours.

Evaluation: After the test period, remove the steel specimen, wash it with a solvent, and

visually inspect it for any signs of rust or corrosion.

Reporting: Report the result as "Pass" (no rust) or "Fail" (rust observed). Compare the

performance of the additized oil with the base oil.
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Caption: Workflow for evaluating strontium diricinoleate as a lubricant additive.
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Caption: Proposed mechanism of boundary film formation by strontium diricinoleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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